Cas no 93385-14-9 (TRIISOCETYL CITRATE)

TRIISOCETYL CITRATE structure
TRIISOCETYL CITRATE structure
Product Name:TRIISOCETYL CITRATE
CAS No:93385-14-9
MF:C54H104O7
MW:865.39937877655
CID:999714
PubChem ID:9876029
Update Time:2025-04-20

TRIISOCETYL CITRATE Chemical and Physical Properties

Names and Identifiers

    • TRIISOCETYL CITRATE
    • tris(14-methylpentadecyl) 2-hydroxypropane-1,2,3-tricarboxylate
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, triisohexadecyl ester
    • SCHEMBL239649
    • DTXSID901018285
    • Q27251079
    • AKOS040754259
    • Triisohexadecyl citrate
    • Citmol 316
    • COXJMKGEQAWXNP-UHFFFAOYSA-N
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-triisohexadecyl ester
    • Jeechem TISC
    • 0ZRR29B77H
    • 93385-14-9
    • UNII-0ZRR29B77H
    • Inchi: 1S/C54H104O7/c1-48(2)40-34-28-22-16-10-7-13-19-25-31-37-43-59-51(55)46-54(58,53(57)61-45-39-33-27-21-15-9-12-18-24-30-36-42-50(5)6)47-52(56)60-44-38-32-26-20-14-8-11-17-23-29-35-41-49(3)4/h48-50,58H,7-47H2,1-6H3
    • InChI Key: COXJMKGEQAWXNP-UHFFFAOYSA-N
    • SMILES: O(C(C(CC(=O)OCCCCCCCCCCCCCC(C)C)(CC(=O)OCCCCCCCCCCCCCC(C)C)O)=O)CCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 864.77820565g/mol
  • Monoisotopic Mass: 864.77820565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 50
  • Complexity: 926
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 21.4
  • Topological Polar Surface Area: 99.1Ų
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